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Compound of Interest

Compound Name: Benzenecarbodithioic acid

Cat. No.: B094261 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

benzenecarbodithioic acid (also known as dithiobenzoic acid). Due to the limited availability

of specific quantitative solubility data in publicly accessible literature, this guide focuses on the

compound's known physical and chemical properties, qualitative solubility characteristics, and

detailed experimental protocols for determining its solubility in various solvents. This

information is intended to empower researchers to generate precise and reliable solubility data

for their specific applications.

Introduction to Benzenecarbodithioic Acid
Benzenecarbodithioic acid is an organosulfur compound with the chemical formula

C₆H₅CS₂H. It is the dithiocarboxylic acid analog of benzoic acid, where both oxygen atoms of

the carboxyl group are replaced by sulfur atoms. This substitution significantly impacts its

chemical properties, such as acidity and reactivity.[1][2] It is described as a dark red, sticky

solid or viscous oil.[1][2] Benzenecarbodithioic acid is a stronger acid than benzoic acid, with

a pKa of approximately 1.92.[1]
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Property Value Reference

Molecular Formula C₇H₆S₂ [3][4]

Molar Mass 154.25 g/mol [2]

Appearance
Dark red, sticky solid or

viscous oil
[1][2]

pKa 1.92 [1]

Boiling Point 88-89 °C @ 2 Torr [4]

Melting Point >200 °C (decomposes) [4]

Qualitative Solubility of Benzenecarbodithioic Acid
Quantitative solubility data for benzenecarbodithioic acid is scarce in the literature. However,

based on the principles of "like dissolves like" and the known solubility of structurally similar

compounds like benzoic acid, a qualitative assessment can be made. Aromatic carboxylic acids

are typically sparingly soluble in water but show good solubility in organic solvents.[5][6] The

polarity of the solvent plays a crucial role; polar organic solvents are generally better solvents

for these types of compounds.[7][8]
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Solvent Class Example Solvents Expected Solubility Rationale

Polar Protic
Water, Ethanol,

Methanol

Sparingly soluble in

water, likely soluble in

alcohols

The polar -CS₂H

group can form

hydrogen bonds, but

the nonpolar benzene

ring limits water

solubility. Shorter-

chain alcohols are

expected to be good

solvents.

Polar Aprotic

Acetone, Dimethyl

Sulfoxide (DMSO),

Acetonitrile

Likely soluble

These solvents can

engage in dipole-

dipole interactions

with the polar dithioic

acid group.

Nonpolar
Toluene, Hexane,

Diethyl ether

Likely soluble in

toluene and ether,

less soluble in hexane

The aromatic ring of

benzenecarbodithioic

acid suggests

solubility in aromatic

and other nonpolar to

moderately polar

organic solvents.

Aqueous Basic

5% Sodium

Hydroxide, 5%

Sodium Bicarbonate

Soluble

As a strong organic

acid, it will react with

bases to form a more

soluble salt.[9][10]

Aqueous Acidic 5% Hydrochloric Acid Insoluble

The acidic nature of

the compound

prevents it from being

protonated and

solubilized in acidic

solutions.[9][10]
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Experimental Protocols for Determining Solubility
The following are detailed methodologies for the quantitative determination of

benzenecarbodithioic acid solubility.

This is a straightforward method for determining solubility in volatile solvents.

Methodology:

Sample Preparation: Prepare a saturated solution of benzenecarbodithioic acid in the

desired solvent by adding an excess of the compound to a known volume of the solvent in a

sealed container.

Equilibration: Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48

hours) to ensure equilibrium is reached. A constant temperature water bath is recommended.

Separation: Allow the undissolved solid to settle. Carefully extract a known volume of the

clear supernatant.

Solvent Evaporation: Transfer the supernatant to a pre-weighed, dry container. Evaporate

the solvent under a gentle stream of inert gas or in a vacuum oven at a temperature that

does not cause decomposition of the solute.

Quantification: Once the solvent is completely removed, weigh the container with the dried

residue. The mass of the dissolved benzenecarbodithioic acid can then be determined.

Calculation: Express the solubility as g/L or mol/L.

This method is suitable for compounds that have a chromophore, which benzenecarbodithioic
acid does.

Methodology:

Calibration Curve: Prepare a series of standard solutions of benzenecarbodithioic acid of

known concentrations in the solvent of interest. Measure the absorbance of each standard at

the wavelength of maximum absorbance (λmax). Plot a calibration curve of absorbance

versus concentration.
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Saturated Solution Preparation: Prepare a saturated solution and allow it to equilibrate as

described in the gravimetric method.

Sample Dilution: Carefully withdraw a small, known volume of the clear supernatant and

dilute it with a known volume of the solvent to bring the absorbance within the linear range of

the calibration curve.

Absorbance Measurement: Measure the absorbance of the diluted sample at λmax.

Concentration Determination: Use the calibration curve to determine the concentration of the

diluted sample.

Solubility Calculation: Calculate the concentration of the original saturated solution, taking

into account the dilution factor.

Given that benzenecarbodithioic acid is a strong organic acid, its concentration in a saturated

solution can be determined by titration with a standardized base.

Methodology:

Saturated Solution Preparation: Prepare a saturated solution in the chosen solvent and allow

it to equilibrate.

Sample Collection: Withdraw a known volume of the clear supernatant.

Titration: Add a few drops of a suitable indicator (e.g., phenolphthalein, though the color of

the compound may interfere) to the sample. Titrate the solution with a standardized solution

of a strong base (e.g., NaOH) until the endpoint is reached. A pH meter can be used for

more accurate endpoint determination, especially if the solution is colored.

Calculation: Use the volume and concentration of the titrant to calculate the moles of

benzenecarbodithioic acid in the sample, and thus determine its solubility.

Logical Workflow for Solubility Assessment
The following diagram illustrates a logical workflow for assessing the solubility of

benzenecarbodithioic acid.
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Caption: Logical workflow for determining the solubility of benzenecarbodithioic acid.
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This guide provides a foundational understanding and practical methodologies for researchers

to thoroughly investigate the solubility of benzenecarbodithioic acid. The provided

experimental protocols can be adapted to various laboratory settings and will enable the

generation of high-quality, quantitative solubility data essential for research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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